Cas no 94484-16-9 (1-Propanol, 1-chloro-)

• Product Name: 1-Propanol, 1-chloro-
• CAS No: 94484-16-9
• MF: C₃H₇ClO
• MW: 94.5400803089142
• CID: 752269
• PubChem ID: 15109863
• Update Time: 2025-04-19

1-Propanol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 1-chloro-
• 1-chloropropan-1-ol
• DTXSID30568340
• 94484-16-9
• 1-chloro-1-propanol
• Chloropropanol

• Inchi： 1S/C3H7ClO/c1-2-3(4)5/h3,5H,2H2,1H3
• InChI Key： RZWHKKIXMPLQEM-UHFFFAOYSA-N
• SMILES： ClC(CC)O

Computed Properties

• Exact Mass: 94.0185425g/mol
• Monoisotopic Mass: 94.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų